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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B10765891

Head-to-Head Comparison: Lasalocid and
Salinomycin in Broilers

An objective analysis of performance, efficacy, and experimental considerations for researchers
and drug development professionals.

The control of coccidiosis, a pervasive and economically significant parasitic disease in poultry,
has historically relied on the use of ionophore anticoccidials. Among the most utilized are
Lasalocid and Salinomycin, which have been mainstays in broiler production for decades. This
guide provides a detailed, data-driven comparison of these two compounds, focusing on their
performance in broilers, underlying mechanisms, and the experimental protocols used for their
evaluation.

Performance and Efficacy: A Tabular Comparison

The following tables summarize key performance indicators from studies directly comparing
Lasalocid and Salinomycin in broiler chickens. These studies often evaluate the ionophores in
the context of coccidiosis vaccination programs, where the goal is to manage the vaccine's
cycling while optimizing bird performance.

Table 1: Broiler Performance Under Coccidiosis Challenge
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Control
Performance . . . . Study
. Lasalocid Salinomycin (Vaccinated,
Metric Reference
No lonophore)
Cumulative
Weight Gain 3.88 Ibs 3.88 Ibs 3.81Ibs --INVALID-LINK--
(Day 35)
Cumulative Significantly No significant
Weight Gain heavier than difference from - --INVALID-LINK--
(Day 60) control control
Feed Conversion ] ]
) 5-6 points lower 5-6 points lower
Ratio (FCR) (Day - --INVALID-LINK--
than control than control
60)
Weight Gain (4 )
) Best Intermediate - --INVALID-LINK--
of 5 trials)
Table 2: Anticoccidial Efficacy - Lesion Scores and Oocyst Shedding
. Control
Efficacy . . . . Study
Lasalocid Salinomycin (Vaccinated,
Parameter Reference
No lonophore)
Large Oocyst Significantly Significantly
Shedding (Day lower than lower than Higher --INVALID-LINK--
21) control control
Small/Medium Significantly Significantly
Oocyst Shedding  lower than lower than Higher --INVALID-LINK--
(Day 21) control control
Statistically
Lesion Control Good superior to - --INVALID-LINK--
Lasalocid
Experimental Protocols
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Understanding the methodologies behind these findings is crucial for their interpretation and for

designing future studies.

Study Design from Mathis et al., 2014

Animals: Commercial broiler chicks, vaccinated in-ovo with a coccidiosis vaccine (Inovocox
EM1).

Housing: Floor pens with fresh pine shavings.

Diets: Standard broiler starter, grower, and finisher diets meeting NRC standards. All
treatment groups also received bacitracin methylene disalicylate (50 g/ton).

Anticoccidial Administration:

o Lasalocid: 68 g/ton of feed.

o Salinomycin: 40 g/ton of feed.

o lonophores were added to either the grower feed, the finisher feed, or both.

Coccidiosis Challenge: On day 36, birds were challenged with a mixed inoculum of
approximately 50,000 Eimeria acervulina, 10,000 E. maxima, and 50,000 E. tenella oocysts.

Data Collection: Live weight, feed consumption, FCR, mortality, oocysts per gram of feces,
and Eimeria lesion scores (using the Johnson-Reid method) were recorded. Lesion scoring
was performed 6 days post-challenge.

Study Design from Chappel et al., 1978

Animals: Approximately 13,500 broilers of three different breeds across five field trials.

Housing: Floor pens under commercial-like conditions.

Diets: Standard commercial broiler rations.

Anticoccidial Administration:
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o Lasalocid: 75 ppm in the feed.
o Salinomycin: 60 ppm in the feed.

o Monensin (for comparison): 100 ppm.

o Coccidial Exposure: Natural exposure through the use of used litter. In some trials, seeder
birds were also used to ensure a coccidial challenge.

o Data Collection: At approximately 3 weeks of age, five chicks per pen were necropsied to
assess coccidial infection and lesion control. Performance data (weight gain, feed
conversion) was collected throughout the grow-out period.

Mechanism of Action: A Visual Representation

Lasalocid and Salinomycin are both classified as ionophores, meaning they transport ions
across biological membranes.[1][2][3] Their primary mode of action is to disrupt the normal
ionic gradients within the coccidial parasite, leading to cellular damage and death.[1][3]

A key difference between them is their ion specificity. Lasalocid is a divalent ionophore,
capable of transporting both monovalent (like K+, Na+) and divalent cations (like Ca2+).[4]
Salinomycin is a monovalent ionophore, primarily transporting K+ ions.[1] This disruption of ion
concentration gradients leads to an influx of water, causing the parasite to swell and lyse.[5]
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Caption: General mechanism of action for ionophore anticoccidials in Eimeria parasites.

Experimental Workflow Visualization

The evaluation of anticoccidial drugs typically follows a structured experimental workflow to
assess both performance and efficacy under controlled conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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